Cas no 111301-34-9 (13-Triacontyn-1-ol)

• Product Name: 13-Triacontyn-1-ol
• CAS No: 111301-34-9
• MF: C₃₀H₅₈O
• MW: 434.780930042267
• CID: 1198026
• PubChem ID: 71335534
• Update Time: 2025-04-20

13-Triacontyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 13-Triacontyn-1-ol
• triacont-13-yn-1-ol
• DTXSID00763481
• 111301-34-9

• Inchi： 1S/C30H58O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31/h31H,2-16,19-30H2,1H3
• InChI Key： GLVRUHZUBGAQSY-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCC#CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 434.44904
• Monoisotopic Mass: 434.448766469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 25
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23